Cas no 1805888-32-7 (4-(3-Chloropropyl)-3-(difluoromethoxy)toluene)

• Product Name: 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene
• CAS No: 1805888-32-7
• MF: C₁₁H₁₃ClF₂O
• MW: 234.670129537582
• CID: 5006084
• Update Time: 2025-05-20

4-(3-Chloropropyl)-3-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene

• Inchi： 1S/C11H13ClF2O/c1-8-4-5-9(3-2-6-12)10(7-8)15-11(13)14/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： OJTAWRFOWOOGCF-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene

Introduction to 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene (CAS No. 1805888-32-7)

4-(3-Chloropropyl)-3-(difluoromethoxy)toluene, with the CAS number 1805888-32-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring substituted with a difluoromethoxy group and a chloropropyl chain, which imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene is C₁₁H₁₂ClF₂O, and its molecular weight is approximately 229.66 g/mol. The compound is a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its boiling point is around 160°C at 760 mmHg, and it has a density of about 1.2 g/cm³.

In the realm of pharmaceutical research, 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene has shown promise as a building block for the synthesis of novel drugs. The presence of the difluoromethoxy group can enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in drug design. Additionally, the chloropropyl chain can serve as a versatile handle for further functionalization, allowing for the introduction of various substituents to fine-tune the pharmacological properties of the final product.

Recent studies have explored the use of 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene in the development of new therapeutic agents for neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against specific neurotransmitter receptors, suggesting potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. The ability to modulate these receptors with high selectivity and efficacy makes 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene-based compounds attractive candidates for further clinical investigation.

Beyond pharmaceuticals, 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene has also found applications in materials science. Its unique chemical structure allows it to be used as a monomer or comonomer in the synthesis of polymers with tailored properties. For example, researchers at the University of California have developed novel fluorinated polymers using this compound as a key component. These polymers exhibit excellent thermal stability and chemical resistance, making them suitable for use in high-performance coatings, adhesives, and electronic materials.

In the field of chemical synthesis, 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene serves as an important intermediate for the preparation of complex organic molecules. Its reactivity and functional group compatibility make it a valuable starting material for multistep synthetic routes. A notable example is its use in the synthesis of fluorinated analogs of natural products, which have shown enhanced biological activities compared to their non-fluorinated counterparts. This versatility has led to its adoption in both academic and industrial laboratories.

The safety profile of 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene is an important consideration for its practical applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound and storing it in well-ventilated areas away from incompatible materials.

In conclusion, 4-(3-Chloropropyl)-3-(difluoromethoxy)toluene (CAS No. 1805888-32-7) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.